N-2-naphthyl-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-naphthalen-2-yl-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C22H17NO2/c24-22(23-20-11-9-16-5-1-3-7-18(16)13-20)15-25-21-12-10-17-6-2-4-8-19(17)14-21/h1-14H,15H2,(H,23,24)
• InChI Key: AQLNVCUCNXTZIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H17NO2
• Molecular Weight: 327.4 g/mol

Description

N-2-naphthyl-2-(2-naphthyloxy)acetamide, also known as NNA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. NNA is a derivative of naphthalene and has a molecular weight of 347.4 g/mol.

Mechanism of Action

The exact mechanism of action of N-2-naphthyl-2-(2-naphthyloxy)acetamide is not fully understood. However, it has been suggested that N-2-naphthyl-2-(2-naphthyloxy)acetamide exerts its pharmacological effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. N-2-naphthyl-2-(2-naphthyloxy)acetamide has also been shown to modulate the activity of various enzymes involved in the regulation of cellular processes.
Biochemical and Physiological Effects:
N-2-naphthyl-2-(2-naphthyloxy)acetamide has been reported to exhibit a range of biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which are known to contribute to the development of various diseases. N-2-naphthyl-2-(2-naphthyloxy)acetamide has also been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and can contribute to the development of cancer and other diseases.

Advantages and Limitations for Lab Experiments

N-2-naphthyl-2-(2-naphthyloxy)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. N-2-naphthyl-2-(2-naphthyloxy)acetamide is also stable under a range of conditions, making it suitable for use in various assays. However, N-2-naphthyl-2-(2-naphthyloxy)acetamide has some limitations, including its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several potential future directions for research on N-2-naphthyl-2-(2-naphthyloxy)acetamide. One area of interest is the development of N-2-naphthyl-2-(2-naphthyloxy)acetamide-based drugs for the treatment of cancer and inflammatory diseases. Another potential direction is the investigation of N-2-naphthyl-2-(2-naphthyloxy)acetamide's effects on the immune system. Additionally, further research is needed to fully understand the mechanism of action of N-2-naphthyl-2-(2-naphthyloxy)acetamide and its potential use in the treatment of neurological disorders.
Conclusion:
In conclusion, N-2-naphthyl-2-(2-naphthyloxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. The synthesis of N-2-naphthyl-2-(2-naphthyloxy)acetamide involves the reaction between 2-naphthol and 2-bromoacetophenone in the presence of a base. N-2-naphthyl-2-(2-naphthyloxy)acetamide has been extensively studied for its potential anti-inflammatory, analgesic, and antipyretic effects, as well as its potential use in the treatment of cancer and neurological disorders. Further research is needed to fully understand the potential of N-2-naphthyl-2-(2-naphthyloxy)acetamide as a therapeutic agent.

Synthesis Methods

The synthesis of N-2-naphthyl-2-(2-naphthyloxy)acetamide involves the reaction between 2-naphthol and 2-bromoacetophenone in the presence of a base such as potassium carbonate. The reaction results in the formation of N-2-naphthyl-2-(2-naphthyloxy)acetamide as a white crystalline solid with a yield of approximately 70%.

Scientific Research Applications

N-2-naphthyl-2-(2-naphthyloxy)acetamide has been extensively studied for its potential pharmacological properties. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. N-2-naphthyl-2-(2-naphthyloxy)acetamide has also been shown to possess antitumor activity in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, N-2-naphthyl-2-(2-naphthyloxy)acetamide has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.